Cas no 772-01-0 (1,3-Dioxane, 2-phenyl-)

1,3-Dioxane, 2-phenyl- structure
Product name:1,3-Dioxane, 2-phenyl-
1,3-Dioxane, 2-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dioxane, 2-phenyl-
- 2-phenyl-1,3-dioxane
- 1,3-Dioxane,2-phenyl
- 2-Phenyl-1,3-dioxan
- 2-phenyl-1,4-dioxolane
- 2-Phenyl-m-dioxane
- m-Dioxane,2-phenyl
- phenyl-1,3-dioxane
- A70K3QI3S7
- m-Dioxane, 2-phenyl-
- NSC 71559
- NSC-71559
- 772-01-0
- NCIOpen2_000500
- 2-Phenyl-[1,3]dioxane
- EINECS 212-245-2
- AKOS006274231
- NSC71559
- NS00037887
- SCHEMBL733501
- 2-phenyl [1,3]dioxane
- AI3-11755
- DTXSID9061122
- UNII-A70K3QI3S7
-
- Inchi: InChI=1S/C10H12O2/c1-2-5-9(6-3-1)10-11-7-4-8-12-10/h1-3,5-6,10H,4,7-8H2
- InChI Key: LNEMDIUSUQPKIP-UHFFFAOYSA-N
- SMILES: C1COC(OC1)C2=CC=CC=C2
Computed Properties
- Exact Mass: 164.08400
- Monoisotopic Mass: 164.08373
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 18.5
- XLogP3: 1.7
Experimental Properties
- Density: 1.1110
- Melting Point: 41°C
- Boiling Point: 253°C (estimate)
- Flash Point: 113.2°C
- Refractive Index: 1.5155 (estimate)
- PSA: 18.46000
- LogP: 2.12210
1,3-Dioxane, 2-phenyl- Related Literature
-
1. EPR and computational studies of the formation and β-scission of cyclic and acyclic dialkoxyalkyl radicalsAlistair J. Fielding,Paola Franchi,Brian P. Roberts,Teika M. Smits J. Chem. Soc. Perkin Trans. 2 2002 155
-
Meritxell Casadesus,Michael P. Coogan,Li-Ling Ooi Org. Biomol. Chem. 2006 4 3822
-
3. Addition of electrophiles to unsymmetric alkenes. Effects of β oxygen substituents on the stereo- and regio-chemistry of positive halogen addition(The late) John Hudec,John W. Liebeschuetz J. Chem. Soc. Perkin Trans. 2 1998 1139
-
Ruairí P. Brannigan,Anthony Walder,Andrew P. Dove Polym. Chem. 2019 10 5236
-
5. Regioselectivity in the ring-opening β-scission of 2-phenyl-1,3-dioxan-2-yl radicals derived from bicyclic benzylidene acetalsYudong Cai,Hai-Shan Dang,Brian P. Roberts J. Chem. Soc. Perkin Trans. 1 2002 2449
772-01-0 (1,3-Dioxane, 2-phenyl-) Related Products
- 2425-41-4([5-(hydroxymethyl)-2-phenyl-1,3-dioxan-5-yl]methanol)
- 4141-19-9(cis-1,3-O-Benzylideneglycerol)
- 681163-72-4(N-{4H-chromeno4,3-d1,3thiazol-2-yl}-3-(2,5-dioxopyrrolidin-1-yl)benzamide)
- 1228506-66-8(2-azido-N,N-diethylacetamide)
- 2002785-62-6(tert-butyl 1-(bromomethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate)
- 1203418-38-5((5-phenyl-1,2-oxazol-3-yl)methyl 2-difluoromethanesulfonylbenzoate)
- 117341-93-2(6-chloro-6-methylbicyclo3.1.0hexan-2-one)
- 2229223-81-6(5-(2-Phenoxyphenyl)-1,3-oxazolidin-2-one)
- 2034568-06-2(1-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl-3-(oxolan-2-yl)methylurea)
- 307496-40-8(Bicyclo[2.2.1]hept-2-ene,5,5'-[1,4-phenylenebis[(dimethylsilylene)-2,1-ethanediyl]]bis-)
Recommended suppliers
Synrise Material Co. Ltd.
Gold Member
CN Supplier
Bulk

Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
CN Supplier
Bulk

Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk

Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent

Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
